Cas no 917201-60-6 (1,3-Benzenediol, 4-[[4-(phenylmethyl)-1-piperazinyl]methyl]-)

• Product Name: 1,3-Benzenediol, 4-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
• CAS No: 917201-60-6
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 4317750
• PubChem ID: 67360983
• Update Time: 2025-07-15

1,3-Benzenediol, 4-[[4-(phenylmethyl)-1-piperazinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
• 4-[[4-(phenylmethyl)-1-piperazinyl]methyl]-1,3-Benzenediol
• AKOS033370492
• 917201-60-6
• Z1470728856
• SCHEMBL2315656
• DA-00965

• Inchi： 1S/C18H22N2O2/c21-17-7-6-16(18(22)12-17)14-20-10-8-19(9-11-20)13-15-4-2-1-3-5-15/h1-7,12,21-22H,8-11,13-14H2
• InChI Key： QRNFTXLVWOXIBP-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CN2CCN(CC3=CC=CC=C3)CC2)C(O)=C1

Computed Properties

• Exact Mass: 298.168127949Da
• Monoisotopic Mass: 298.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.9Ų

Additional information on 1,3-Benzenediol, 4-[[4-(phenylmethyl)-1-piperazinyl]methyl]-

Introduction to 1,3-Benzenediol, 4-[[4-(Phenylmethyl)-1-piperazinyl]methyl] (CAS No. 917201-60-6)

1,3-Benzenediol, 4-[[4-(Phenylmethyl)-1-piperazinyl]methyl], also known by its CAS number 917201-60-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene ring with two hydroxyl groups and a substituted piperazine moiety. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 1,3-Benzenediol, 4-[[4-(Phenylmethyl)-1-piperazinyl]methyl] is particularly noteworthy due to its potential for modulating various biological pathways. The piperazine ring, a common structural motif in many pharmaceuticals, is known for its ability to interact with receptors and enzymes. The presence of the phenylmethyl group further enhances the molecule's lipophilicity and bioavailability, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 1,3-Benzenediol, 4-[[4-(Phenylmethyl)-1-piperazinyl]methyl]. One notable area of research has focused on its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective properties. Preclinical studies have demonstrated that 1,3-Benzenediol, 4-[[4-(Phenylmethyl)-1-piperazinyl]methyl] can protect neurons from oxidative stress and apoptosis. This neuroprotective effect has been attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, 1,3-Benzenediol, 4-[[4-(Phenylmethyl)-1-piperazinyl]methyl] has also been investigated for its potential as an antiviral agent. Studies have shown that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This makes it a promising candidate for the development of antiviral therapies against viral infections such as influenza and HIV.

The safety profile of 1,3-Benzenediol, 4-[[4-(Phenylmethyl)-1-piperazinyl]methyl] is another critical aspect of its evaluation as a potential therapeutic agent. Preclinical toxicology studies have indicated that it exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of 1,3-Benzenediol, 4-[[4-(Phenylmethyl)-1-piperazinyl]methyl] involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of substituted piperazines with benzene derivatives followed by functional group modifications to introduce the desired hydroxyl groups. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both research and industrial settings.

In conclusion, 1,3-Benzenediol, 4-[[4-(Phenylmethyl)-1-piperazinyl]methyl] (CAS No. 917201-60-6) is a multifaceted compound with a range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting subject of ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, further solidifying its importance in the field.